Cas no 926692-95-7 ((2S)-2-amino-3-methylbut-3-en-1-ol)

• Product Name: (2S)-2-amino-3-methylbut-3-en-1-ol
• CAS No: 926692-95-7
• MF: C₅H₁₁NO
• MW: 101.146941423416
• CID: 6572072
• PubChem ID: 89177242
• Update Time: 2025-10-30

(2S)-2-amino-3-methylbut-3-en-1-ol Chemical and Physical Properties

Names and Identifiers

• (2S)-2-amino-3-methylbut-3-en-1-ol
• 926692-95-7
• SCHEMBL13817450
• EN300-1830336

• Inchi： 1S/C5H11NO/c1-4(2)5(6)3-7/h5,7H,1,3,6H2,2H3/t5-/m1/s1
• InChI Key： YYNOUQKSZNAOTL-RXMQYKEDSA-N
• SMILES： OC[C@H](C(=C)C)N

Computed Properties

• Exact Mass: 101.084063974g/mol
• Monoisotopic Mass: 101.084063974g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 7
• Rotatable Bond Count: 2
• Complexity: 70.5
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 46.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Primary alcohols
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Alcohols and polyols Primary alcohols

Additional information on (2S)-2-amino-3-methylbut-3-en-1-ol

Introduction to (2S)-2-amino-3-methylbut-3-en-1-ol (CAS No. 926692-95-7)

(2S-2-amino-3-methylbut-3-en-1-ol) is a chiral organic compound with significant applications in the field of pharmaceutical chemistry and biochemical research. This compound, identified by its CAS number 926692-95-7, has garnered attention due to its unique structural properties and potential biological activities. The enantiomeric purity and stereochemical configuration of this molecule make it a valuable intermediate in the synthesis of various pharmacologically active agents.

The molecular structure of (2S-2-amino-3-methylbut-3-en-1-ol) consists of a branched chain with an amino group at the second carbon atom and a double bond between the third and fourth carbon atoms. This configuration imparts distinct chemical reactivity, making it a versatile building block for the development of novel therapeutic compounds. The stereochemistry at the chiral center (C2) is particularly crucial, as it influences the molecule's interaction with biological targets.

In recent years, there has been growing interest in the use of enantiomerically pure compounds in drug development. The precise stereochemical control over (2S-2-amino-3-methylbut-3-en-1-ol) allows researchers to tailor its biological activity, enhancing efficacy while minimizing side effects. This has led to several studies exploring its potential as a precursor in the synthesis of drugs targeting neurological disorders, inflammatory conditions, and metabolic diseases.

One of the most compelling aspects of (2S-2-amino-3-methylbut-3-en-1-ol) is its role in the development of kinase inhibitors. Kinases are enzymes that play a critical role in cell signaling pathways, and their dysregulation is implicated in numerous diseases, including cancer. Researchers have leveraged the structural features of this compound to design inhibitors that selectively target specific kinases, offering promising avenues for therapeutic intervention. For instance, modifications to the amino group and double bond have been explored to improve binding affinity and selectivity.

The compound's utility extends beyond kinase inhibition. Studies have also demonstrated its potential in developing antimicrobial agents. The unique structural motif of (2S-2-amino-3-methylbut-3-en-1-ol) allows for interactions with bacterial enzymes and cell wall components, disrupting essential biological processes. This has sparked interest in its use as a lead compound for novel antibiotics, particularly in addressing emerging resistant strains.

In addition to its pharmaceutical applications, (2S-2-amino-3-methylbut-3-en-1-ol) has found relevance in biochemical research. Its chiral nature makes it a valuable tool for studying enzyme mechanisms and stereoselective reactions. By using this compound as a substrate or inhibitor, researchers can gain insights into how enzymes recognize and process chiral molecules, which is fundamental to understanding many biological processes.

The synthesis of (2S-2-amino-3-methylbut-3-en-1-ol) presents both challenges and opportunities. While there are established methods for producing enantiomerically pure compounds, optimizing yield and scalability remains an area of active research. Advances in catalytic asymmetric synthesis have opened new possibilities for more efficient and sustainable production methods. These innovations not only enhance the accessibility of (2S-2-amino-3-methylbut-3-en-1-ol) but also contribute to broader advancements in synthetic chemistry.

The future prospects for (2S-2-amino-3-methylbut-3-en-1-ol) are promising, with ongoing research uncovering new potential applications. As our understanding of molecular interactions deepens, this compound is likely to play an even greater role in drug discovery and development. Collaborative efforts between academia and industry are essential to translate these findings into tangible therapeutic benefits for patients worldwide.

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